2-Chloro-3-oxopentyl acetate
Description
2-Chloro-3-oxopentyl acetate (COPA) is an organic compound of the acetate class, which is used in laboratory experiments and scientific research. It is a white solid with a pleasant odor, and is soluble in most organic solvents. COPA is used in a variety of applications due to its unique properties, such as its ability to form stable complexes with metal ions, and its ability to act as a catalyst in certain reactions.
Scientific Research Applications
Synthesis of Intermediates and Derivatives : 2-Chloro-3-oxopentyl acetate is an important intermediate in the synthesis of various compounds. For instance, it is used in the synthesis of 3-mercapto-4-oxopentyl acetate, an intermediate in vitamin B_1 production, with a total yield above 65% (Li Pu-rui, 2003). Additionally, it has been utilized in the regioselective ring opening reaction of epichlorohydrin with acetic acid to synthesize 3-chloro-2-hydroxypropyl acetate, widely applied in the production of various epoxy resins and polymers (G. Yadav & Prasad S. Surve, 2013).
Biosynthesis Research : In the field of microbiology, studies on biosynthesis pathways have utilized derivatives of this compound. For instance, research on the biosynthesis of 2-oxo-3-methylvalerate in Chlorobium vibrioforme used 13C nuclear magnetic resonance spectroscopy to study the formation of the oxoacid from 13C-labeled acetate (T. Nesbakken, P. Kolsaker, & J. Ormerod, 1988).
Environmental and Remediation Studies : this compound and its derivatives are studied in environmental sciences, particularly in the degradation of pollutants. For example, the degradation of 2,4-dichlorophenoxyacetic acid by ozonation and ionizing radiation was studied, where the yields of products like acetate were observed (Przemysław Drzewicz et al., 2004).
Biotechnology Applications : In biotechnology, the use of this compound derivatives has been explored for producing value-added chemicals. For instance, acetate has been used as a carbon feedstock for the production of 3-hydroxypropionic acid (3-HP) in metabolically engineered Escherichia coli (Suman Lama et al., 2020).
properties
IUPAC Name |
(3-chloro-4-oxopentyl) acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11ClO3/c1-5(9)7(8)3-4-11-6(2)10/h7H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQKQGYIKTRJVJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(CCOC(=O)C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10926767 |
Source
|
| Record name | 3-Chloro-4-oxopentyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10926767 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13051-49-5 |
Source
|
| Record name | 5-(Acetyloxy)-3-chloro-2-pentanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13051-49-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Pentanone, 3-chloro-5-hydroxy-, acetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013051495 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Chloro-4-oxopentyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10926767 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-3-oxopentyl acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.649 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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